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Compound of Interest

Compound Name: Docosahexaenoic acid-d5

Cat. No.: B10767427 Get Quote

Essential Safety and Handling Guide for
Docosahexaenoic Acid-d5
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Docosahexaenoic acid-d5 (DHA-d5) in a laboratory setting. The

following information is intended for researchers, scientists, and professionals in drug

development to ensure safe and effective use of this compound.

Hazard Identification and Safety Precautions
Docosahexaenoic acid-d5 is a deuterated form of DHA, an omega-3 fatty acid. It is frequently

supplied as a solution in ethanol. The primary hazards are associated with the solvent, which is

typically a highly flammable liquid and vapor that can cause serious eye irritation[1].

GHS Hazard Classifications:

Flammable liquids: Category 2 (H225: Highly flammable liquid and vapor)[1]

Eye irritation: Category 2A (H319: Causes serious eye irritation)[1]

Signal Word: Danger[1]

Precautionary Statements:
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Prevention: Keep away from heat, sparks, open flames, and hot surfaces. No smoking. Keep

container tightly closed. Ground/bond container and receiving equipment. Use explosion-

proof electrical/ventilating/lighting equipment. Use only non-sparking tools. Take

precautionary measures against static discharge. Wash hands thoroughly after handling.

Wear protective gloves, protective clothing, eye protection, and face protection[1].

Response: If on skin (or hair): Take off immediately all contaminated clothing. Rinse skin with

water/shower. If in eyes: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists: Get medical

advice/attention. In case of fire: Use carbon dioxide, dry chemical, or foam for extinction[2].

Storage: Store in a well-ventilated place. Keep cool[2].

Disposal: Dispose of contents/container to an approved waste disposal plant[2].

Personal Protective Equipment (PPE)
The following personal protective equipment must be worn when handling Docosahexaenoic
acid-d5:

Protection Type Specification Purpose

Eye Protection
Safety goggles with side-

shields

To protect against splashes

and vapors that can cause

serious eye irritation[3].

Hand Protection
Protective gloves (e.g., nitrile

rubber)
To prevent skin contact[3].

Skin and Body Protection
Impervious clothing (e.g., lab

coat)

To protect against accidental

spills and splashes[3].

Respiratory Protection

Use in a well-ventilated area or

with appropriate exhaust

ventilation (e.g., fume hood)

To avoid inhalation of

vapors[3].

Quantitative Data Summary
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The following table summarizes key quantitative data for Docosahexaenoic acid-d5.

Property Value Reference

Molecular Formula C₂₂H₂₇D₅O₂ [4][5]

Molecular Weight 333.5 g/mol [4][6]

Purity
≥98-99% deuterated forms (d₁-

d₅)
[4][5]

Storage Temperature
-20°C or -80°C, protect from

light
[3][5]

Solubility in Ethanol ≥ 50 mg/mL [7]

Solubility in DMSO ≥ 50 mg/mL [7]

Solubility in DMF ≥ 50 mg/mL [7]

Operational Plan: Step-by-Step Handling
Procedures
4.1. Receiving and Storage

Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

Verification: Confirm that the product name and specifications on the label match the order.

Storage: Immediately transfer the product to the recommended storage conditions. Store in a

cool, well-ventilated, and flammable-rated location[3]. Keep the container tightly sealed and

protect from light and air[3][5]. Recommended storage temperatures are -20°C or -80°C[3]

[5].

4.2. Preparation and Use

Work Area Preparation: Conduct all work in a chemical fume hood to ensure adequate

ventilation[3]. Ensure an accessible safety shower and eye wash station are nearby[3].

Personal Protective Equipment: Don the appropriate PPE as outlined in Section 2.
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Handling:

Keep away from all sources of ignition, including heat, sparks, and open flames[1][8].

Use non-sparking tools and take precautionary measures against static discharge[1][2].

Avoid direct contact with skin and eyes, and prevent inhalation of vapors[3].

Avoid prolonged or repeated exposure[1][8].

Post-Handling: After use, tightly seal the container and return it to the appropriate storage

location. Wash hands and any exposed skin thoroughly with soap and water.

4.3. Accidental Release Measures

Immediate Actions:

Evacuate personnel from the affected area.

Ensure adequate ventilation.

Remove all sources of ignition.

Containment and Cleanup:

Wear full personal protective equipment[3].

Absorb the spill with an inert, liquid-binding material such as sand, diatomite, or universal

binders[1].

Collect the absorbed material into a suitable, labeled container for disposal.

Decontaminate the spill area and equipment by scrubbing with alcohol[3].

Environmental Precautions: Prevent the spilled material from entering sewers or surface and

ground water[1].

Disposal Plan
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Waste Identification: All materials contaminated with Docosahexaenoic acid-d5, including

empty containers, absorbent materials from spills, and used disposable PPE, should be

considered hazardous waste.

Waste Collection:

Collect waste in clearly labeled, sealed containers.

Do not mix with other waste streams unless compatible.

Disposal Procedure:

Disposal must be carried out in accordance with all applicable federal, state, and local

environmental regulations[1].

Do not dispose of the product in household garbage or allow it to reach the sewage

system[1].

Arrange for disposal through a licensed professional waste disposal service.

Experimental Workflow and Safety Diagram
The following diagram illustrates the standard workflow for handling Docosahexaenoic acid-
d5, incorporating key safety checkpoints.
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Caption: Workflow for the safe handling of Docosahexaenoic acid-d5 from preparation to

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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